Cas no 70780-18-6 (1H-Indene-1-carboxylic acid, 6-chloro-5-(cyclohexylmethyl)-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxylic acid, 6-chloro-5-(cyclohexylmethyl)-2,3-dihydro-
• CAS No: 70780-18-6
• MF: C₁₇H₂₁ClO₂
• MW: 292.800444364548
• CID: 546696
• PubChem ID: 20485778
• Update Time: 2025-04-19

1H-Indene-1-carboxylic acid, 6-chloro-5-(cyclohexylmethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 6-chloro-5-(cyclohexylmethyl)-2,3-dihydro-
• 6-chloro-5-(cyclohexylmethyl)-2,3-dihydro-1H-indene-1-carboxylic acid
• DTXSID20607939
• SCHEMBL11191994
• 70780-18-6

• Inchi： 1S/C17H21ClO2/c18-16-10-15-12(6-7-14(15)17(19)20)9-13(16)8-11-4-2-1-3-5-11/h9-11,14H,1-8H2,(H,19,20)
• InChI Key： QSYUGVYSTBTKPO-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1CC1CCCCC1)CCC2C(=O)O

Computed Properties

• Exact Mass: 292.12313
• Monoisotopic Mass: 292.1230076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3